Cas no 1353963-38-8 (N*1*-(1-Benzyl-pyrrolidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine)

• Product Name: N*1*-(1-Benzyl-pyrrolidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine
• CAS No: 1353963-38-8
• MF: C₁₅H₂₅N₃
• MW: 247.379103422165
• CID: 2162886
• Update Time: 2025-05-20

N*1*-(1-Benzyl-pyrrolidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-(1-benzyl-pyrrolidin-3-yl)-n*1*-ethyl-ethane-1,2-diamine
• N1-(1-benzylpyrrolidin-3-yl)-N1-ethylethane-1,2-diamine
• (S)-N1-(1-Benzylpyrrolidin-3-yl)-N1-ethylethane-1,2-diamine
• (R)-N1-(1-Benzylpyrrolidin-3-yl)-N1-ethylethane-1,2-diamine
• AM93294
• N-(1-Benzyl-3-pyrrolidinyl)-N-ethyl-1,2-ethanediamine
• N*1*-(1-Benzyl-pyrrolidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine

• Inchi： 1S/C15H25N3/c1-2-18(11-9-16)15-8-10-17(13-15)12-14-6-4-3-5-7-14/h3-7,15H,2,8-13,16H2,1H3
• InChI Key： NXPHMJZNKNRPJY-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(C1)N(CC)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 226
• Topological Polar Surface Area: 32.5

Additional information on N*1*-(1-Benzyl-pyrrolidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine

Professional Introduction to N*1*-(1-Benzyl-pyrrolidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine (CAS No. 1353963-38-8)

N*1*-(1-Benzyl-pyrrolidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 1353963-38-8, this compound belongs to a class of molecules known for their potential therapeutic applications. Its unique chemical structure, featuring a benzyl-pyrrolidinyl moiety and an ethyl-substituted ethane diamine backbone, makes it a subject of intense interest among chemists and biologists exploring novel drug candidates.

The compound's molecular formula and structural configuration suggest a high degree of complexity, which is often associated with compounds that exhibit potent biological activity. The presence of the benzyl group and the pyrrolidine ring are particularly noteworthy, as these structural elements are frequently found in bioactive molecules. The benzyl group can contribute to the compound's solubility and stability, while the pyrrolidine ring is known for its ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. N*1*-(1-Benzyl-pyrrolidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine has been identified as a promising candidate in this regard. Its ability to interact with specific biological targets makes it a valuable tool for researchers studying mechanisms of disease and potential therapeutic interventions. The compound's dual functionality, with both the benzyl-pyrrolidinyl and ethyl-substituted ethane diamine components, suggests that it may have multiple points of interaction within biological systems.

One of the most exciting aspects of N*1*-(1-Benzyl-pyrrolidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine is its potential application in the treatment of neurological disorders. The compound's structural features are reminiscent of molecules that have shown efficacy in preclinical studies for conditions such as Alzheimer's disease and Parkinson's disease. The benzyl-pyrrolidinyl moiety, in particular, has been associated with compounds that can cross the blood-brain barrier, a critical requirement for any treatment targeting neurological conditions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. N*1*-(1-Benzyl-pyrrolidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine has been subjected to various computational simulations to assess its potential interactions with biological targets. These simulations have revealed that the compound may have high affinity for certain enzymes and receptors involved in neurological pathways. This finding has spurred further experimental validation through in vitro and in vivo studies.

In vitro studies have shown that N*1*-(1-Benzyl-pyrrolidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine can modulate the activity of key enzymes associated with neurological disorders. For instance, preliminary data suggest that the compound may inhibit enzymes such as acetylcholinesterase, which is implicated in Alzheimer's disease pathogenesis. Additionally, the compound has shown potential in modulating dopamine receptors, which are central to Parkinson's disease mechanisms.

The synthesis of N*1*-(1-Benzyl-pyrrolidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The synthesis typically involves multi-step reactions starting from readily available precursors such as benzaldehyde and pyrrole derivatives. The introduction of the ethyl group at the appropriate position on the ethane diamine backbone requires precise control over reaction conditions to ensure optimal yields.

Once synthesized, N*1*-(1-Benzyl-pyrrolidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine undergoes rigorous characterization to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to elucidate its molecular structure. These analytical methods provide detailed information about the compound's chemical environment, which is crucial for understanding its biological activity.

The pharmacokinetic properties of N*1*-(1-Benzyl-pyrrolidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine are also under investigation to determine its suitability for therapeutic use. Parameters such as solubility, stability, bioavailability, and metabolic clearance are critical factors that influence a drug's efficacy and safety profile. Computational models are used to predict these properties before experimental testing begins.

One particularly promising area of research involves using N*1*-(1-Benzyl-pyrrolidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine as a scaffold for drug design. By modifying specific parts of its structure while retaining key bioactive elements, researchers can generate libraries of derivatives with enhanced properties. This approach leverages the known bioactivity of the parent compound while exploring new chemical space for potential therapeutic agents.

The ethical considerations surrounding drug development must also be addressed when working with compounds like N*1*-(1-Benzyl-pyrrolidin-3-ylyl)-N$^$^-ethyl$^$^-ethane$^$^-l$, 2$^$^-diam ine (CAS No. 1353963- 38- 8). Ensuring that all research is conducted responsibly, transparently, and ethically is essential. Collaborative efforts between academia, industry, and regulatory bodies help ensure that new drugs meet stringent safety and efficacy standards before reaching patients. p >

Looking ahead, the future prospects for N* $^$ -(l- Benz yl- pyrro lid ine- 3- yl) -N* $^$ -e th yl -e thane -l , 2- di am ine (CAS No. 1353963- 38- 8) appear promis ing. As research continu es, more about its potential applications will be uncovered. Advances in technolog y, such as artificial intelligence-driven drug discovery, will likely further enhance our understanding and utilization of this compoun d. p > article > response >